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Introduction: YKL-1-116 is a selective, covalent inhibitor of Cyclin-dependent kinase 7 (Cdk7).
[1] Cdk7 is a critical enzyme that plays a dual role in regulating both the cell cycle and gene
transcription, making it a significant target in cancer therapy.[2][3][4] YKL-1-116 was developed
as a chemical probe to dissect the specific functions of Cdk7 and as a lead compound for
potential anti-cancer therapeutics.[5][6] Unlike broader spectrum inhibitors, YKL-1-116 offers
greater selectivity for Cdk7 over other cyclin-dependent kinases such as Cdk9, Cdk12, and
Cdk13.[1][6][7] This guide provides an in-depth overview of its mechanism, quantitative data,
experimental protocols, and relevant cellular pathways.

Core Mechanism of Action

Cdk7 is a central regulator of two fundamental cellular processes:

» Cell Cycle Progression: As the catalytic subunit of the Cdk-Activating Kinase (CAK) complex,
which also includes Cyclin H and MAT1, Cdk7 activates other CDKs, such as CDK1, CDK2,
CDK4, and CDKG6.[2][3][8] This activation occurs through T-loop phosphorylation and is
essential for driving cells through the various phases of the cell cycle.[3] Inhibition of Cdk7's
CAK function leads to cell cycle arrest, typically at the G1/S transition.[5][9]
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e Transcription Regulation: Cdk?7 is also a component of the general transcription factor TFIIH.
[3][4] In this role, it phosphorylates the C-terminal domain (CTD) of RNA Polymerase Il (Pol
I), a crucial step for promoter escape and the initiation of transcription.[3][8]

YKL-1-116 is an irreversible inhibitor that forms a covalent bond with a specific cysteine
residue (Cys312) located in the ATP-binding pocket of Cdk7.[5][10] This covalent modification
permanently inactivates the enzyme, blocking both its cell cycle and transcriptional functions.
The development of YKL-1-116 was inspired by hybridizing the covalent "warhead" from the
inhibitor THZ1 with the core structure of a PAK4 inhibitor, PF-3758309, which was known to
have off-target Cdk7 activity.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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